Cas no 441289-76-5 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)
441289-76-5 structure
Product Name:N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
CAS No:441289-76-5
MF:C22H21N3O4S2
MW:455.549842596054
CID:6088444
PubChem ID:4118849
Update Time:2025-09-27
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
- Benzamide, N-(5-acetyl-4-methyl-2-thiazolyl)-4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-
- N-(5-acetyl-4-methylthiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
- N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
- SR-01000444364-1
- F0473-0264
- SR-01000444364
- EU-0039513
- AKOS024578400
- 441289-76-5
-
- Inchi: 1S/C22H21N3O4S2/c1-14-20(15(2)26)30-22(23-14)24-21(27)17-7-9-19(10-8-17)31(28,29)25-12-11-16-5-3-4-6-18(16)13-25/h3-10H,11-13H2,1-2H3,(H,23,24,27)
- InChI Key: XOKZHTFLPXJIMK-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C)=C(C(C)=O)S1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1
Computed Properties
- Exact Mass: 455.09734851g/mol
- Monoisotopic Mass: 455.09734851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- pka: 6.21±0.50(Predicted)
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0473-0264-2μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-5μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-10μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-20μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-1mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-2mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-3mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-4mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-5mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0473-0264-10mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
441289-76-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
441289-76-5 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk